Cas no 6073-20-7 (2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol)

2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol is a substituted phenolic compound featuring an amino group and a bulky branched alkyl substituent. Its molecular structure, incorporating both hydrophilic (phenolic hydroxyl, amino) and hydrophobic (trimethylpentyl) moieties, lends it unique physicochemical properties, making it potentially useful in specialty chemical applications. The sterically hindered alkyl group enhances stability against oxidation, while the amino and hydroxyl functionalities offer reactivity for further derivatization. This compound may serve as an intermediate in the synthesis of antioxidants, stabilizers, or functionalized polymers. Its balanced polarity and structural rigidity could also be advantageous in designing surface-active agents or ligands for coordination chemistry. Further research is warranted to explore its full potential in industrial and laboratory settings.
2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol structure
6073-20-7 structure
Product Name:2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol
CAS No:6073-20-7
MF:C14H23NO
MW:221.338524103165
MDL:MFCD08530333
CID:1091915
PubChem ID:80174
Update Time:2025-10-17

2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol
    • phenol, 2-amino-4-(1,1,3,3-tetramethylbutyl)-
    • D93533
    • 6073-20-7
    • 2-Amino-4-(1,1,3,3-tetramethyl-butyl)-phenol
    • SCHEMBL6555468
    • AKOS005217058
    • DTXSID2064103
    • 2-Amino-4-tert-octylphenol
    • AS-76093
    • 2-amino-4-(1,1,3,3-tetramethylbutyl)phenol
    • MDL: MFCD08530333
    • Inchi: 1S/C14H23NO/c1-13(2,3)9-14(4,5)10-6-7-12(16)11(15)8-10/h6-8,16H,9,15H2,1-5H3
    • InChI Key: BESJCRMQEYZHPM-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1N)C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.25

2-Amino-4-(2,4,4-trimethylpentan-2-yl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019146902-1g
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6073-20-7 95%
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eNovation Chemicals LLC
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$155 2023-09-04
eNovation Chemicals LLC
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2-Amino-4-(1,1,3,3-tetramethylbutyl)phenol
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1PlusChem
1P00EJVK-100mg
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1PlusChem
1P00EJVK-250mg
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1PlusChem
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2-Amino-4-(1,1,3,3-tetramethylbutyl)phenol
6073-20-7 97%
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Aaron
AR00EK3W-100mg
2-Amino-4-(1,1,3,3-tetramethylbutyl)phenol
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Aaron
AR00EK3W-250mg
2-Amino-4-(1,1,3,3-tetramethylbutyl)phenol
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